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Introduction

Bictegravir (BIC) is a potent integrase strand transfer inhibitor (INSTI) used in the treatment of
HIV-1 infection.[1] As part of the central nervous system (CNS), the cerebrospinal fluid (CSF) is
a critical compartment for assessing the penetration and efficacy of antiretroviral drugs.
Monitoring bictegravir concentrations in CSF is essential for pharmacokinetic and
pharmacodynamic studies, particularly in the context of CNS HIV reservoirs. This application
note describes a validated ultra-high-performance liquid chromatography-tandem mass
spectrometry (UHPLC-MS/MS) method for the sensitive and accurate quantification of total and
unbound bictegravir in human CSF using a stable isotope-labeled internal standard,

Bictegravir-d5.

Principle

This method involves the extraction of bictegravir and the internal standard (Bictegravir-d5)
from human CSF by protein precipitation. For the determination of unbound bictegravir, an
ultrafiltration step is performed prior to extraction. The extracted samples are then analyzed by
UHPLC-MS/MS in positive ion electrospray ionization mode. Quantification is achieved by
comparing the peak area ratio of bictegravir to its deuterated internal standard.
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Materials and Reagents

o Bictegravir reference standard

» Bictegravir-d5 (internal standard)
o LC-MS grade acetonitrile

e LC-MS grade methanol

e LC-MS grade water

e Formic acid (=98%)

Blank human cerebrospinal fluid

Equipment

o UHPLC system (e.g., Waters Acquity UPLC or equivalent)

Tandem quadrupole mass spectrometer (e.g., Waters Xevo TQ-S or equivalent)

Analytical balance

Microcentrifuge

Ultrafiltration devices (e.g., Centrifree® devices)

Calibrated pipettes and sterile, non-pyrogenic polypropylene tubes

Experimental Protocols
Preparation of Stock Solutions and Standards

e Primary Stock Solutions: Prepare individual stock solutions of bictegravir and bictegravir-d5
in methanol at a concentration of 1 mg/mL.

» Working Standard Solutions: Prepare serial dilutions of the bictegravir stock solution in a
50:50 mixture of acetonitrile and water to create working standard solutions for calibration
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curve and quality control (QC) samples.

« Internal Standard Working Solution: Dilute the bictegravir-d5 stock solution with 50:50
acetonitrile/water to achieve a final concentration of 100 ng/mL.

Sample Preparation

The following diagram illustrates the workflow for sample preparation:
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Figure 1. Sample preparation workflow for total and unbound bictegravir.
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For Total Bictegravir:

Pipette 50 pL of CSF sample, calibration standard, or QC sample into a microcentrifuge tube.

Add 100 pL of the internal standard working solution (in acetonitrile).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 5 minutes.

Transfer the supernatant to an autosampler vial for analysis.
For Unbound Bictegravir:

o Perform an ultrafiltration step on the CSF samples according to the device manufacturer's
instructions.

» Follow the same protein precipitation procedure as for total bictegravir, using 50 uL of the
resulting ultrafiltrate.

UHPLC-MS/MS Analysis

The analytical method is based on a validated procedure for bictegravir in CSF.[1]

UHPLC Conditions:

Parameter Value

Acquity® UPLC® BEH™ C18 (2.1 x 100 mm,

Column
1.7 yum)
] Isocratic: 20:80 (v/v) water with 0.1% formic acid
Mobile Phase o ) ) )
[ acetonitrile with 0.1% formic acid
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5pL
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Mass Spectrometry Conditions:

Parameter Value

lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.0kV

Source Temperature 150 °C

Desolvation Temperature 450 °C

MRM Transitions See Table 1

Table 1. Mass Spectrometry MRM Transitions

Analyte Precursor lon (m/z) Product lon (m/z)
Bictegravir 450.2 289.2/145.4
Bictegravir-d5 455.2 (projected) 289.2 (projected)

Note: The MRM transitions for Bictegravir-d5 are projected and should be optimized
empirically. A similar internal standard, Bictegravir-1°N dz, utilizes the transition 453.2 - 289.2.

[1]

Method Validation Summary

The method was validated based on established guidelines for bioanalytical method validation.
The following tables summarize the performance characteristics.

Table 2. Calibration Curve for Bictegravir in CSF
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Parameter

Result

Linearity Range

0.107 - 26.75 pug/L

Regression Model

Linear, weighted 1/x2

Correlation Coefficient (r2) >0.99
Table 3. Accuracy and Precision
. Intra-day Inter-day

Concentration . . Accuracy
QC Level Precision Precision .

(nglL) (%Bias)

(%CV) (%CV)

LLOQ 0.107 <15% <15% +15%
Low QC ~0.3 <15% <15% +15%
Mid QC ~10 <15% <15% +15%
High QC ~20 <15% <15% +15%

Data presented are representative based on published validation data for a similar assay.[1]

Table 4. Recovery and Matrix Effect

Parameter

Result

Mean Extraction Recovery

99.8 - 105.1%

Normalized Matrix Factor

97.4 - 102.5%

Application to Clinical Samples

This method has been successfully applied to determine bictegravir concentrations in CSF from

HIV-1-infected patients. In one study, the median unbound bictegravir concentration in CSF
was found to be 4.4 ng/mL (range: 1.6-9.6 ng/mL).[2][3][4] Another study reported a linearity
range for total and unbound bictegravir in CSF of 0.107-26.75 pg/L.[1]
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The following diagram illustrates the logical relationship in pharmacokinetic studies using this
method:
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Figure 2. Logical workflow for clinical application.

Conclusion

The described UHPLC-MS/MS method provides a robust, sensitive, and specific approach for
the quantification of total and unbound bictegravir in cerebrospinal fluid. The use of a stable
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isotope-labeled internal standard ensures high accuracy and precision. This application note
provides the necessary protocols and performance characteristics to implement this method in
a research or clinical laboratory setting for pharmacokinetic studies and therapeutic drug
monitoring of bictegravir in the CNS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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